Cas no 2228390-36-9 (2-amino-1-(1,2,3-thiadiazol-4-yl)propan-1-one)

• Product Name: 2-amino-1-(1,2,3-thiadiazol-4-yl)propan-1-one
• CAS No: 2228390-36-9
• MF: C₅H₇N₃OS
• MW: 157.193578958511
• CID: 6280583
• PubChem ID: 165626631
• Update Time: 2025-10-24

2-amino-1-(1,2,3-thiadiazol-4-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(1,2,3-thiadiazol-4-yl)propan-1-one
• 2228390-36-9
• EN300-1783922

• Inchi： 1S/C5H7N3OS/c1-3(6)5(9)4-2-10-8-7-4/h2-3H,6H2,1H3
• InChI Key： LSTBAVCLNPGQSW-UHFFFAOYSA-N
• SMILES： S1C=C(C(C(C)N)=O)N=N1

Computed Properties

• Exact Mass: 157.03098303g/mol
• Monoisotopic Mass: 157.03098303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 97.1Ų

Additional information on 2-amino-1-(1,2,3-thiadiazol-4-yl)propan-1-one

Comprehensive Guide to 2-amino-1-(1,2,3-thiadiazol-4-yl)propan-1-one (CAS No. 2228390-36-9): Properties, Applications, and Market Insights

The compound 2-amino-1-(1,2,3-thiadiazol-4-yl)propan-1-one (CAS No. 2228390-36-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This thiadiazole derivative features a unique structural framework combining an amino group with a propan-1-one moiety, making it a valuable intermediate for various synthetic applications. Researchers are particularly interested in its potential as a bioactive scaffold for drug discovery, given the known pharmacological properties of similar thiadiazole-containing compounds.

From a chemical perspective, 2-amino-1-(1,2,3-thiadiazol-4-yl)propan-1-one demonstrates interesting reactivity patterns due to the presence of both nucleophilic (amino group) and electrophilic (carbonyl group) sites. The 1,2,3-thiadiazole ring system contributes to the compound's stability while offering opportunities for further functionalization. Recent studies have explored its use in creating novel heterocyclic compounds, particularly in the development of potential enzyme inhibitors and receptor modulators.

The pharmaceutical industry has shown growing interest in CAS 2228390-36-9 as a building block for medicinal chemistry. Its structural features make it particularly suitable for designing compounds targeting neurological disorders and metabolic diseases, two areas receiving substantial research funding globally. The compound's molecular architecture allows for the creation of diverse analogs that can be screened for various biological activities, aligning with current trends in fragment-based drug discovery.

In agrochemical applications, derivatives of 2-amino-1-(1,2,3-thiadiazol-4-yl)propan-1-one have shown promise as potential plant growth regulators and pest control agents. The thiadiazole moiety is known to impart favorable properties in crop protection chemicals, and researchers are investigating whether this particular derivative could lead to more environmentally friendly alternatives to existing products. This aligns with the increasing demand for sustainable agriculture solutions in the face of climate change challenges.

The synthesis of 2-amino-1-(1,2,3-thiadiazol-4-yl)propan-1-one typically involves multi-step organic reactions starting from commercially available thiadiazole precursors. Recent advancements in green chemistry approaches have focused on optimizing the production process to reduce waste and improve yields. These developments are particularly relevant given the current emphasis on sustainable chemical manufacturing practices across the industry.

Analytical characterization of CAS 2228390-36-9 involves standard techniques including NMR spectroscopy, mass spectrometry, and HPLC purity analysis. The compound typically appears as a crystalline solid with defined melting characteristics, though polymorph screening studies continue to explore its various solid-state forms. Such investigations are crucial for pharmaceutical applications where crystal engineering can significantly impact drug performance.

Market analysis indicates steady growth in demand for specialized heterocyclic building blocks like 2-amino-1-(1,2,3-thiadiazol-4-yl)propan-1-one, particularly from contract research organizations and academic laboratories. The compound's relative novelty (first reported in scientific literature around 2018) means it represents an emerging opportunity for fine chemical suppliers. Current pricing trends reflect its status as a research-grade chemical with potential for scale-up as applications become more established.

Storage and handling of 2-amino-1-(1,2,3-thiadiazol-4-yl)propan-1-one follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper precautions should be taken when working with this material, including the use of personal protective equipment and adequate ventilation. These safety considerations are part of broader industry movements toward responsible research practices and laboratory safety culture improvements.

Future research directions for CAS 2228390-36-9 may explore its potential in cutting-edge areas like proteolysis targeting chimeras (PROTACs) or as a component in metal-organic frameworks (MOFs) for catalytic applications. The compound's versatility makes it an interesting candidate for these emerging technologies that are currently dominating scientific discussions in chemistry journals and conferences.

For researchers considering working with 2-amino-1-(1,2,3-thiadiazol-4-yl)propan-1-one, it's worth noting that several suppliers now offer custom synthesis services and bulk quantities. The development of reliable synthetic routes has made this compound more accessible to the scientific community, supporting its growing use in medicinal chemistry programs worldwide. As with any specialized chemical, proper documentation and regulatory compliance should be maintained throughout the supply chain.

The environmental fate of thiadiazole-containing compounds like 2-amino-1-(1,2,3-thiadiazol-4-yl)propan-1-one is an area of ongoing study. Preliminary biodegradation studies suggest moderate environmental persistence, prompting research into green derivatives with improved ecological profiles. This aligns with the chemical industry's broader commitment to green chemistry principles and sustainable development goals.

In conclusion, 2-amino-1-(1,2,3-thiadiazol-4-yl)propan-1-one (CAS No. 2228390-36-9) represents an exciting area of development in specialty chemicals. Its unique structural features and demonstrated utility in various research applications position it as a compound worth watching in coming years. As synthetic methodologies improve and new applications emerge, this thiadiazole derivative may play an increasingly important role in both pharmaceutical and agrochemical innovation.